N,N'-1,2-ethanediyldi(2-pyridinecarboxamide)
Overview
Description
N,N'-1,2-ethanediyldi(2-pyridinecarboxamide), also known as EPD, is a chemical compound that has been widely used in scientific research. EPD is a small molecule that has been found to have a range of biological activities, making it a valuable tool for studying various biological processes.
Scientific Research Applications
N,N'-1,2-ethanediyldi(2-pyridinecarboxamide) has been widely used in scientific research as a tool for studying various biological processes. It has been found to have a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. N,N'-1,2-ethanediyldi(2-pyridinecarboxamide) has been used to study the effects of oxidative stress on cells, the role of inflammation in disease, and the mechanisms of cancer cell growth and proliferation.
Mechanism of Action
N,N'-1,2-ethanediyldi(2-pyridinecarboxamide) is believed to exert its biological effects through a variety of mechanisms. It has been shown to inhibit the activity of enzymes involved in inflammation and oxidative stress, as well as to induce apoptosis (programmed cell death) in cancer cells. N,N'-1,2-ethanediyldi(2-pyridinecarboxamide) has also been found to modulate the expression of genes involved in various biological processes, including cell cycle regulation and DNA repair.
Biochemical and Physiological Effects:
N,N'-1,2-ethanediyldi(2-pyridinecarboxamide) has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in cells, as well as to induce apoptosis in cancer cells. N,N'-1,2-ethanediyldi(2-pyridinecarboxamide) has also been found to modulate the expression of genes involved in various biological processes, including cell cycle regulation and DNA repair.
Advantages and Limitations for Lab Experiments
N,N'-1,2-ethanediyldi(2-pyridinecarboxamide) has several advantages as a tool for scientific research. It is a small molecule that is easily synthesized, making it readily available for use in experiments. N,N'-1,2-ethanediyldi(2-pyridinecarboxamide) is also relatively stable and has been shown to have low toxicity in animal studies. However, there are also some limitations to the use of N,N'-1,2-ethanediyldi(2-pyridinecarboxamide) in lab experiments. It has been found to have low bioavailability in some animal models, which may limit its effectiveness in certain applications.
Future Directions
There are several future directions for research on N,N'-1,2-ethanediyldi(2-pyridinecarboxamide). One area of interest is the potential use of N,N'-1,2-ethanediyldi(2-pyridinecarboxamide) as a therapeutic agent for the treatment of cancer and other diseases. Another area of research is the development of new synthetic methods for N,N'-1,2-ethanediyldi(2-pyridinecarboxamide) that may improve its efficacy and bioavailability. Additionally, further studies are needed to elucidate the mechanisms of action of N,N'-1,2-ethanediyldi(2-pyridinecarboxamide) and to identify potential new biological targets for this compound.
properties
IUPAC Name |
N-[2-(pyridine-2-carbonylamino)ethyl]pyridine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O2/c19-13(11-5-1-3-7-15-11)17-9-10-18-14(20)12-6-2-4-8-16-12/h1-8H,9-10H2,(H,17,19)(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DSDKDXHFZDZGFR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C(=O)NCCNC(=O)C2=CC=CC=N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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